Cas no 2034596-39-7 (N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide)

• Product Name: N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide
• CAS No: 2034596-39-7
• MF: C₁₂H₁₇N₃O₂S₂
• MW: 299.412279844284
• CID: 5337510
• Update Time: 2025-06-30

N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)propane-1-sulfonamide
• N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)propane-1-sulfonamide
• N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide

• Inchi： 1S/C12H17N3O2S2/c1-2-8-19(16,17)14-9-12(11-4-7-18-10-11)15-6-3-5-13-15/h3-7,10,12,14H,2,8-9H2,1H3
• InChI Key： FKGOPJBGEAXEBU-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC(C1=CSC=C1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 370
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Additional information on N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide

Comprehensive Overview of N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide (CAS No. 2034596-39-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide (CAS No. 2034596-39-7) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique pyrazole and thiophene moieties, is being extensively studied for its potential applications in therapeutic development. Researchers are particularly intrigued by its molecular structure, which combines a sulfonamide group with heterocyclic components, offering a versatile scaffold for pharmacological optimization.

The compound's CAS number 2034596-39-7 serves as a critical identifier in chemical databases, ensuring precise tracking in research publications and patent filings. Its systematic name, N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide, highlights the presence of a 1H-pyrazol-1-yl group and a thiophen-3-yl substituent, both of which are known to influence bioactivity. These features align with current trends in drug design, where heterocyclic compounds are prioritized for their ability to modulate biological targets with high specificity.

Recent advancements in AI-driven drug discovery have further amplified interest in this compound. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties for N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide, making it a promising candidate for further preclinical evaluation. Searches for "sulfonamide derivatives in drug development" and "pyrazole-thiophene hybrid molecules" reflect growing curiosity about its mechanisms and applications.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Modifications to the propane-1-sulfonamide chain or the thiophene ring could yield analogs with enhanced potency or selectivity. Such strategies are frequently discussed in forums focusing on "medicinal chemistry optimization" and "small molecule therapeutics," underscoring the compound's relevance in contemporary research.

In addition to its pharmaceutical potential, CAS No. 2034596-39-7 is also explored in material science. The thiophene component, a common motif in conductive polymers, suggests possible applications in organic electronics. This dual utility aligns with the increasing demand for multifunctional compounds in interdisciplinary research.

Safety and regulatory considerations for N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide are rigorously addressed in compliance with global standards. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), particularly for laboratory-scale synthesis. Queries such as "safe handling of sulfonamides" and "chemical stability of pyrazole derivatives" are common among professionals working with this compound.

In summary, N-2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylpropane-1-sulfonamide (CAS No. 2034596-39-7) represents a compelling case study in modern chemical innovation. Its structural complexity and multifunctional potential resonate with key themes in drug discovery, materials science, and computational chemistry, making it a subject of enduring scientific and industrial interest.